Cas no 50656-81-0 (1,2-Bis-(3-veratroyloxy-nortropan-8-yl)-aethan)

• Product name: 1,2-Bis-(3-veratroyloxy-nortropan-8-yl)-aethan
• CAS No: 50656-81-0
• MF: C₃₄H₄₄N₂O₈
• MW: 608.72177028656
• CID: 2015115
• PubChem ID: 4639600

1,2-Bis-(3-veratroyloxy-nortropan-8-yl)-aethan Chemical and Physical Properties

Names and Identifiers

• 1,2-Bis-(3-veratroyloxy-nortropan-8-yl)-aethan
• 1,2-bis-(3-veratroyloxy-nortropan-8-yl)-ethane
• 1,2-Bis-(3endo-veratroyloxy-nortropan-8-yl)-aethan
• 1,2-bis-(3endo-veratroyloxy-nortropan-8-yl)-ethane
• Convolvidin
• convolvidine
• 50656-81-0
• [8-[2-[3-(3,4-dimethoxybenzoyl)oxy-8-azabicyclo[3.2.1]octan-8-yl]ethyl]-8-azabicyclo[3.2.1]octan-3-yl] 3,4-dimethoxybenzoate
• DTXSID601345849
• (8-(2-(3-(3,4-dimethoxybenzoyl)oxy-8-azabicyclo(3.2.1)octan-8-yl)ethyl)-8-azabicyclo(3.2.1)octan-3-yl) 3,4-dimethoxybenzoate
• 1,2-N,N'-diveratroyloxy-tropanolethan

• Inchi： InChI=1S/C34H44N2O8/c1-39-29-11-5-21(15-31(29)41-3)33(37)43-27-17-23-7-8-24(18-27)35(23)13-14-36-25-9-10-26(36)20-28(19-25)44-34(38)22-6-12-30(40-2)32(16-22)42-4/h5-6,11-12,15-16,23-28H,7-10,13-14,17-20H2,1-4H3
• InChI Key： KOCZJZLYLZKBJT-UHFFFAOYSA-N
• SMILES： COC1=C(C=C(C=C1)C(=O)OC2CC3CCC(C2)N3CCN4C5CCC4CC(C5)OC(=O)C6=CC(=C(C=C6)OC)OC)OC

Computed Properties

• Exact Mass: 608.30976637g/mol
• Monoisotopic Mass: 608.30976637g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 44
• Rotatable Bond Count: 13
• Complexity: 879
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 96Ų
• XLogP3: 5.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives P-methoxybenzoic acids and derivatives